Cas no 1214384-47-0 (2,3,5,6-Tetrafluoro-4-(pyridin-3-yl)pyridine)

• Product Name: 2,3,5,6-Tetrafluoro-4-(pyridin-3-yl)pyridine
• CAS No: 1214384-47-0
• MF: C₁₀H₄F₄N₂
• MW: 228.145775794983
• CID: 4925609
• Update Time: 2025-06-08

2,3,5,6-Tetrafluoro-4-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetrafluoro-4-(pyridin-3-yl)pyridine
• 2',3',5',6'-Tetrafluoro-3,4'-bipyridine
• 2,3,5,6-Tetrafluoro-4-(pyridin-3-yl)pyridine

• Inchi： 1S/C10H4F4N2/c11-7-6(5-2-1-3-15-4-5)8(12)10(14)16-9(7)13/h1-4H
• InChI Key： OGMPXOSMTYKLNM-UHFFFAOYSA-N
• SMILES： FC1C(=NC(=C(C=1C1C=NC=CC=1)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8

Additional information on 2,3,5,6-Tetrafluoro-4-(pyridin-3-yl)pyridine

Introduction to 2,3,5,6-Tetrafluoro-4-(pyridin-3-yl)pyridine (CAS No. 1214384-47-0)

2,3,5,6-Tetrafluoro-4-(pyridin-3-yl)pyridine, with the CAS number 1214384-47-0, is a highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a pyridine ring substituted with four fluorine atoms and another pyridine ring. These properties make it an attractive candidate for a variety of applications, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular formula of 2,3,5,6-Tetrafluoro-4-(pyridin-3-yl)pyridine is C₁₀H₄F₄N₂, and its molecular weight is approximately 236.15 g/mol. The compound's high degree of fluorination imparts several advantageous properties, such as enhanced lipophilicity and metabolic stability, which are crucial for drug design and development. Additionally, the presence of the pyridine rings provides opportunities for further functionalization and conjugation with other bioactive molecules.

In recent years, 2,3,5,6-Tetrafluoro-4-(pyridin-3-yl)pyridine has been extensively studied for its potential in medicinal chemistry. One notable application is in the development of inhibitors for various kinases and enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against the enzyme AKT, which plays a critical role in cancer cell proliferation and survival. This finding highlights the potential of 2,3,5,6-Tetrafluoro-4-(pyridin-3-yl)pyridine as a lead compound for anticancer drug discovery.

Beyond its pharmaceutical applications, 2,3,5,6-Tetrafluoro-4-(pyridin-3-yl)pyridine has also shown promise in materials science. The compound's unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Research conducted at the University of California demonstrated that thin films containing this compound exhibited excellent charge transport characteristics and photoluminescence properties. These findings suggest that 2,3,5,6-Tetrafluoro-4-(pyridin-3-yl)pyridine could be a valuable component in the development of next-generation electronic devices.

The synthesis of 2,3,5,6-Tetrafluoro-4-(pyridin-3-yl)pyridine typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2,3,5,6-tetrafluoropyridine with 3-bromopyridine in the presence of a suitable catalyst. Advances in synthetic methodologies have led to more efficient and scalable methods for producing this compound on both laboratory and industrial scales.

The safety profile of 2,3,5,6-Tetrafluoro-4-(pyridin-3-yl)pyridine is an important consideration for its practical applications. While detailed toxicological data are still being compiled, preliminary studies suggest that the compound exhibits low acute toxicity when handled properly. However, as with any chemical substance, appropriate safety measures should be followed during handling and storage to minimize potential risks.

In conclusion, 2,3,5,6-Tetrafluoro-4-(pyridin-3-yl)pyridine (CAS No. 1214384-47-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.